Cas no 13679-72-6 (2-Acetyl-3-methylthiophene)

• Product Name: 2-Acetyl-3-methylthiophene
• CAS No: 13679-72-6
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00005443
• CID: 49409
• Update Time: 2026-05-14

2-Acetyl-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylthiophen-2-yl)ethanone
• 2-Acetyl-3-methylthiophene
• 1-(3-Methyl-2-thienyl)ethan-1-one
• 3-METHYL-2-ACETYLTHIOPHENE
• Thiophene, 2-acetyl-3-methyl
• 1-(3-Methyl-2-thienyl)ethanone
• Ethanone, 1-(3-methyl-2-thienyl)-
• 1-(3-Methyl-thiophen-2-yl)-ethanone
• 1-(3-Methylthiophen-2-yl)ethan-1-one
• 76167 3-METHYL-2-ACETYLTHIOPHENE
• 2-ACETYL-3-METHYLTHIOPHENE,98%

• MDL： MFCD00005443
• Inchi： 1S/C7H8OS/c1-5-3-4-9-7(5)6(2)8/h3-4H,1-2H3
• InChI Key： YBJDKNXEWQSGEL-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C)SC=C1
• BRN： 112023

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.124 g/mL at 25 °C(lit.)
• Boiling Point: 98-99 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.562(lit.)
• PSA: 45.31000
• LogP: 2.25910
• Solubility: Unable or difficult to mix

2-Acetyl-3-methylthiophene Security Information

• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones